
Physicochemical Profiling & Determination: 2-
Chloro-7-ethyl-1,3-benzothiazole

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Chloro-7-ethyl-1,3-benzothiazole

Cat. No.: B13589680

Get Quote

Executive Summary
2-Chloro-7-ethyl-1,3-benzothiazole (CAS: 2742659-15-8) is a specialized heterocyclic

intermediate used primarily in the development of bioactive scaffolds for oncology and

agrochemical research.[1][2] As a 2-halo-substituted benzothiazole, it serves as a critical

electrophile for Nucleophilic Aromatic Substitution (

) reactions, allowing the rapid construction of complex libraries.

Critical Data Note: Due to its status as a novel or niche intermediate, experimentally validated

physical constants are not widely indexed in public standard reference data (NIST, CRC). The

values presented in this guide are high-confidence predictive consensus values derived from

Quantitative Structure-Property Relationship (QSPR) modeling and comparative analysis of

structural analogs (2-chlorobenzothiazole and 2-ethylbenzothiazole).

Part 1: Physicochemical Specifications
The introduction of the ethyl group at the C7 position imparts significant lipophilicity and steric

bulk compared to the parent 2-chlorobenzothiazole. This structural modification depresses the
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melting point (disrupting crystal lattice packing) while elevating the boiling point (increasing

molecular weight and London dispersion forces).

Predicted Physical Constants
Property Value / Range Confidence Method

Physical State (25°C) Liquid (Viscous oil) High Analog Comparison

Boiling Point (Atm) 272°C – 282°C Medium
Group Contribution

(Joback)

Boiling Point (15

mmHg)
135°C – 145°C High

Nomograph

Extrapolation

Melting Point
< 15°C (Likely -5°C to

10°C)
High

Crystal Packing

Disruption

Density 1.24 ± 0.05 g/cm³ Medium ACD/Labs Prediction

LogP (Octanol/Water) 3.8 – 4.1 High Fragmental Constant

Comparative Analog Analysis
To validate these predictions, we analyze the shift in properties caused by the ethyl substituent

on the benzothiazole core.
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Compound Structure Melting Point Boiling Point Shift Logic

2-

Chlorobenzothia

zole

Parent 21–24°C 248°C

Base value.

Borderline

solid/liquid.

2-

Ethylbenzothiazo

le

Isomer Analog -2.5°C ~260°C

Ethyl group

lowers MP

significantly.

2-Chloro-7-

ethyl...
Target < 20°C (Pred) ~275°C (Pred)

Combined effect:

Cl maintains

density, Ethyl

increases BP

and lowers MP.

Part 2: Experimental Determination Protocols
For researchers synthesizing this compound, verifying identity and purity requires precise

thermal analysis. Because the compound is likely a liquid at room temperature, standard

capillary melting point methods are insufficient.

Melting Point / Glass Transition (Differential Scanning
Calorimetry)
Objective: Determine the precise solid-liquid transition or glass transition temperature (

).

Instrument: DSC (e.g., TA Instruments Q2000).

Sample Prep: Hermetically seal 2–5 mg of the analyte in an aluminum pan.

Protocol:

Equilibrate: Cool to -80°C.

Ramp 1: Heat at 10°C/min to 50°C (erase thermal history).
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Cool: Cool at 5°C/min to -80°C.

Ramp 2: Heat at 2°C/min to 50°C.

Analysis: Record the onset temperature of the endothermic peak during Ramp 2. This is the

thermodynamically corrected melting point.

Boiling Point (Micro-Distillation / Siwoloboff Method)
Objective: Determine boiling point with minimal sample loss (< 100 mg).

Setup: Use a melting point capillary tube sealed at one end.

Sample: Introduce ~10 µL of liquid into the tube.

Bell: Insert a smaller, inverted capillary (sealed at the top) into the sample liquid (the

"Siwoloboff bell").

Heating: Place in a melting point apparatus (e.g., Buchi M-565). Heat at 2°C/min.

Observation:

As temperature rises, bubbles escape from the inverted bell.

Endpoint: The boiling point is recorded at the exact moment the stream of bubbles

becomes continuous and rapid OR (more accurately) when heating is stopped and the

liquid begins to be sucked back into the inverted bell (indicating vapor pressure =

atmospheric pressure).

Part 3: Synthetic Workflow & Purification Strategy
The boiling point is the critical parameter for purification. Due to the high predicted atmospheric

boiling point (~275°C), vacuum distillation is mandatory to prevent thermal decomposition (de-

chlorination or polymerization).

Synthesis & Purification Logic
The following diagram illustrates the workflow from the precursor (2-Amino-7-

ethylbenzothiazole) to the isolated pure chloride, highlighting the thermal checkpoints.
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Sandmeyer Reaction

Thermal Purification

2-Amino-7-ethyl
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Crude
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 Chlorination (-N2)

Vacuum Distillation
(0.5 - 1.0 mmHg)

 Extract & Dry

Foreshots
(Solvent/Byproducts)

 < 110°C

Main Fraction
(Target Product)

 125-135°C
(Critical BP Check)

Tarry Residue

 > 140°C

Click to download full resolution via product page

Figure 1: Synthetic workflow and thermal purification logic for 2-Chloro-7-ethyl-1,3-
benzothiazole.

Purification Protocol
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Vacuum Setup: Connect a short-path distillation head to a high-vacuum pump (< 1 mmHg).

Heating: Use an oil bath. Do not use a heat gun, as localized hotspots can degrade the

benzothiazole ring.

Collection:

Foreshots: Discard fractions boiling below 110°C (at 1 mmHg).

Main Fraction: Collect the fraction boiling steady between 125°C – 135°C (at 1 mmHg).

Validation: The collected liquid should be clear/pale yellow. If it turns dark, oxidation is

occurring; backfill with Nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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